2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-4-(4-chlorophenyl)-6-thiophen-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C23H14BrClN2S2/c24-17-4-1-3-15(11-17)14-29-23-20(13-26)19(16-6-8-18(25)9-7-16)12-21(27-23)22-5-2-10-28-22/h1-12H,14H2
• InChI Key: VDGREATWQGPMRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSC2=C(C(=CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C23H14BrClN2S2
• Molecular Weight: 497.9 g/mol

Description

2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is a member of the nicotinonitrile family, which has been extensively studied for its biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile is not fully understood. However, studies have suggested that the compound may inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It may also induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
Studies have shown that 2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile has anti-inflammatory, anticancer, and antimicrobial effects. It has been found to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition, the compound has been found to have antibacterial activity against gram-positive bacteria, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile is its potential application in various scientific research fields, including anti-inflammatory, anticancer, and antimicrobial research. However, one limitation is the relatively low yield of the synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to explore its potential application in other scientific research fields, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further research is needed to optimize the synthesis method and improve the yield of the compound.

Synthesis Methods

The synthesis of 2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile involves the reaction of 2-chloronicotinic acid with 3-bromobenzyl mercaptan, followed by the reaction with 4-chloro-2-nitroaniline and 2-thiophenecarboxaldehyde. The final product is obtained by reduction with tin (II) chloride and hydrochloric acid. The yield of the product is reported to be around 60%.

Scientific Research Applications

2-[(3-bromobenzyl)thio]-4-(4-chlorophenyl)-6-(2-thienyl)nicotinonitrile has shown potential application in various scientific research fields. It has been studied for its anti-inflammatory, anticancer, and antimicrobial properties. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. It has also been shown to have antibacterial activity against gram-positive bacteria, making it a potential candidate for the development of new antibiotics.